Cas no 2034202-26-9 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034202-26-9
• MF: C₁₁H₁₆N₆O₄S
• MW: 328.347539901733
• CID: 6472940
• PubChem ID: 121137517
• Update Time: 2025-05-20

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• 2034202-26-9
• AKOS032456746
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• F6438-3086
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C11H16N6O4S/c1-6-9(7(2)17-16-6)22(18,19)12-5-8-13-10(20-3)15-11(14-8)21-4/h12H,5H2,1-4H3,(H,16,17)
• InChI Key： HNZDVANFQYGYQU-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(NCC1N=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 328.09537419g/mol
• Monoisotopic Mass: 328.09537419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 140Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034202-26-9)

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 2034202-26-9) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological and chemical activities. The presence of both dimethoxy-triazine and dimethyl-pyrazole moieties in its structure makes it a subject of interest for researchers exploring novel heterocyclic compounds.

In the context of modern research, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is often discussed in relation to its potential role in pharmaceutical development and agrochemical innovation. The compound's structural complexity allows it to interact with various biological targets, making it a candidate for further investigation in drug discovery. Additionally, its sulfonamide group is known to exhibit enzyme inhibitory properties, which could be leveraged in the design of new therapeutic agents.

One of the key reasons behind the growing interest in this compound is its relevance to sustainable chemistry and green synthesis. Researchers are increasingly focusing on developing environmentally friendly methods for synthesizing such complex molecules, and CAS No. 2034202-26-9 serves as an excellent example of how advanced chemical techniques can be applied to achieve this goal. The compound's dimethoxy-triazine component, in particular, is often highlighted for its stability and versatility in synthetic applications.

From a commercial perspective, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide is also being explored for its potential use in material science. Its unique molecular architecture could contribute to the development of new functional materials with applications in coatings, adhesives, or even electronic components. The compound's ability to form stable interactions with other molecules makes it a promising candidate for nanotechnology and advanced material design.

Another area where this compound is gaining traction is in academic research. Universities and research institutions are actively studying its properties to uncover new insights into molecular interactions and chemical reactivity. The compound's pyrazole-sulfonamide backbone is particularly intriguing to chemists, as it offers a rich platform for exploring structure-activity relationships and mechanistic studies.

For those interested in the technical aspects of CAS No. 2034202-26-9, it is worth noting that the compound's synthesis typically involves multi-step reactions, including condensation and sulfonylation processes. These methods are well-documented in the literature, and recent advancements have focused on optimizing yields and reducing environmental impact. The compound's physicochemical properties, such as solubility and thermal stability, are also well-characterized, making it a reliable subject for further experimentation.

In conclusion, N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-3,5-dimethyl-1H-pyrazole-4-sulfonamide represents a fascinating area of study with broad implications across multiple disciplines. Its unique combination of heterocyclic and sulfonamide features positions it as a valuable tool for researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest for years to come.